5-[(2-Chlorophenyl)methyl]-4,6,7,7a-tetrahydrothieno[3,2-c]pyridin-2-one;oxalic acid
5-[(2-Chlorophenyl)methyl]-4,6,7,7a-tetrahydrothieno[3,2-c]pyridin-2-one;oxalic acid
Brand Name:
Vulcanchem
CAS No.:
89481-79-8
VCID:
VC0030430
InChI:
InChI=1S/C14H14ClNOS.C2H2O4/c15-12-4-2-1-3-10(12)8-16-6-5-13-11(9-16)7-14(17)18-13;3-1(4)2(5)6/h1-4,7,13H,5-6,8-9H2;(H,3,4)(H,5,6)
SMILES:
C1CN(CC2=CC(=O)SC21)CC3=CC=CC=C3Cl.C(=O)(C(=O)O)O
Molecular Formula:
C16H16ClNO5S
Molecular Weight:
369.8 g/mol
5-[(2-Chlorophenyl)methyl]-4,6,7,7a-tetrahydrothieno[3,2-c]pyridin-2-one;oxalic acid
CAS No.: 89481-79-8
Reference Standards
VCID: VC0030430
Molecular Formula: C16H16ClNO5S
Molecular Weight: 369.8 g/mol
![5-[(2-Chlorophenyl)methyl]-4,6,7,7a-tetrahydrothieno[3,2-c]pyridin-2-one;oxalic acid - 89481-79-8](/images/no_structure.jpg)
| CAS No. | 89481-79-8 |
|---|---|
| Product Name | 5-[(2-Chlorophenyl)methyl]-4,6,7,7a-tetrahydrothieno[3,2-c]pyridin-2-one;oxalic acid |
| Molecular Formula | C16H16ClNO5S |
| Molecular Weight | 369.8 g/mol |
| IUPAC Name | 5-[(2-chlorophenyl)methyl]-4,6,7,7a-tetrahydrothieno[3,2-c]pyridin-2-one;oxalic acid |
| Standard InChI | InChI=1S/C14H14ClNOS.C2H2O4/c15-12-4-2-1-3-10(12)8-16-6-5-13-11(9-16)7-14(17)18-13;3-1(4)2(5)6/h1-4,7,13H,5-6,8-9H2;(H,3,4)(H,5,6) |
| Standard InChIKey | XCSCKPYHWFJINT-UHFFFAOYSA-N |
| SMILES | C1CN(CC2=CC(=O)SC21)CC3=CC=CC=C3Cl.C(=O)(C(=O)O)O |
| Canonical SMILES | C1CN(CC2=CC(=O)SC21)CC3=CC=CC=C3Cl.C(=O)(C(=O)O)O |
| Synonyms | 5-[(2-Chlorophenyl)methyl]-5,6,7,7a-tetrahydro-thieno[3,2-c]pyridin-2(4H)-one; PCR 3787 Oxalic Acid Salt; |
| PubChem Compound | 20426454 |
| Last Modified | Nov 11 2021 |
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